![molecular formula C27H32N4O2 B4748558 2-(3-butoxyphenyl)-N'-(1-ethyl-4-piperidinylidene)-4-quinolinecarbohydrazide](/img/structure/B4748558.png)
2-(3-butoxyphenyl)-N'-(1-ethyl-4-piperidinylidene)-4-quinolinecarbohydrazide
Overview
Description
2-(3-butoxyphenyl)-N'-(1-ethyl-4-piperidinylidene)-4-quinolinecarbohydrazide, also known as BEPQ, is a synthetic compound that has gained significant attention due to its potential applications in scientific research. BEPQ is a member of the quinolinecarbohydrazide family of compounds, which have been extensively studied for their biological activities.
Mechanism of Action
The exact mechanism of action of 2-(3-butoxyphenyl)-N'-(1-ethyl-4-piperidinylidene)-4-quinolinecarbohydrazide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. This inhibition leads to DNA damage and ultimately cell death. This compound has also been shown to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in cell growth and survival. Inhibition of this pathway can lead to apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In cancer cells, this compound induces cell cycle arrest and apoptosis, leading to decreased cell proliferation and tumor growth. This compound has also been shown to have anti-inflammatory and antioxidant effects, which could be beneficial in the treatment of various diseases. Additionally, this compound has been shown to have antibacterial and antifungal properties, which could be useful in the development of new antimicrobial agents.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(3-butoxyphenyl)-N'-(1-ethyl-4-piperidinylidene)-4-quinolinecarbohydrazide is its relatively low toxicity compared to other chemotherapeutic agents. This makes it a promising candidate for further development as an anticancer agent. However, this compound has some limitations for lab experiments, including its low solubility in water and its relatively short half-life in vivo. These limitations can be overcome through the use of appropriate solvents and formulation strategies.
Future Directions
There are several future directions for research on 2-(3-butoxyphenyl)-N'-(1-ethyl-4-piperidinylidene)-4-quinolinecarbohydrazide. One area of interest is the development of more potent analogs of this compound that could have improved anticancer activity. Another area of research is the investigation of the molecular mechanisms underlying the anti-inflammatory and antioxidant effects of this compound. Additionally, the antibacterial and antifungal properties of this compound could be further explored for the development of new antimicrobial agents. Finally, the potential applications of this compound in other areas of scientific research, such as neurodegenerative diseases, could also be investigated.
Scientific Research Applications
2-(3-butoxyphenyl)-N'-(1-ethyl-4-piperidinylidene)-4-quinolinecarbohydrazide has been studied for its potential applications in various areas of scientific research. One of the most promising areas is cancer research, where this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound has also been studied for its anti-inflammatory and antioxidant properties, which could have applications in the treatment of various diseases such as arthritis and Alzheimer's disease. Additionally, this compound has been investigated for its potential as an antibacterial and antifungal agent.
properties
IUPAC Name |
2-(3-butoxyphenyl)-N-[(1-ethylpiperidin-4-ylidene)amino]quinoline-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H32N4O2/c1-3-5-17-33-22-10-8-9-20(18-22)26-19-24(23-11-6-7-12-25(23)28-26)27(32)30-29-21-13-15-31(4-2)16-14-21/h6-12,18-19H,3-5,13-17H2,1-2H3,(H,30,32) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCXSUPOEMUCGMT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=CC(=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)NN=C4CCN(CC4)CC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H32N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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